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Compound of Interest

Compound Name: 2-Bromo-6-nitroaniline

Cat. No.: B044865

Essential Safety and Handling Guide for 2-Bromo-6-
nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for handling 2-Bromo-6-nitroaniline (CAS No. 59255-95-7). Adherence to these
guidelines is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Classification

2-Bromo-6-nitroaniline is a hazardous substance.[1][2] It is classified as toxic if swallowed, in
contact with skin, or if inhaled.[1][3] It can cause skin and serious eye irritation, as well as
respiratory irritation.[2][4]
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Hazard . .
o GHS Pictograms Signal Word Hazard Statements
Classification
o H301/H302:
Acute Toxicity, Oral ] ) )
GHSO06, GHS07 Danger/Warning Toxic/Harmful if
(Category 3/4)
swallowed.[1]
- H311/H312:
Acute Toxicity, Dermal ) ) )
GHSO06, GHS07 Danger/Warning Toxic/Harmful in
(Category 3/4) ) )
contact with skin.[1]
Acute Toxicity, H331/H332:
Inhalation (Category GHSO06, GHS07 Danger/Warning Toxic/Harmful if
3/4) inhaled.[1][4]
Skin )
. o i H315: Causes skin
Corrosion/Irritation GHSO07 Warning S
irritation.[2][5]
(Category 2)
Serious Eye )
o ] H319: Causes serious
Damage/Eye Irritation ~ GHSO07 Warning o
eye irritation.[2][5]
(Category 2)

Specific target organ
o i H335: May cause
toxicity — Single ) ) o
GHSO07 Warning respiratory irritation.[2]
[4]

exposure (Category
3), Respiratory system

Physical and Chemical Properties

Property Value

CAS Number 59255-95-7

Molecular Formula C6H5BrN202

Melting Point 74.5 °C

Boiling Point 309.8 °C at 760 mmHg
Physical Form Solid
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Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the necessary steps for the safe handling of 2-Bromo-6-nitroaniline.
1. Preparation:

e Engineering Controls: Always work in a well-ventilated area, preferably within a certified
chemical fume hood.[6][7][8] Ensure that eyewash stations and safety showers are readily
accessible and have been recently tested.[8][9]

o Personal Protective Equipment (PPE) Inspection: Before starting any work, inspect all PPE
for signs of damage or degradation.[6][7]

o Spill Kit: Ensure a spill kit containing appropriate absorbent materials is available in the
immediate work area.

N

. Personal Protective Equipment (PPE):
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Body Part Recommended Protection Specification/Standard
Safety glasses with side-
shields or chemical safety Conforming to OSHA 29 CFR
Eyes/Face goggles. A face shield should 1910.133 or European
be worn if there is a risk of Standard EN166.[7][9]
splashing.
Chemical-resistant gloves Gloves must satisfy the
Ski (e.g., nitrile rubber). A long- specifications of EU Directive
in

sleeved laboratory coat is

mandatory.

89/686/EEC and the standard
EN 374 derived from it.[6]

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended if
dust is generated or if

ventilation is inadequate.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[7][9]

Body

Wear appropriate protective
clothing to prevent skin

exposure.[9][10]

N/A

3. Handling:

e Avoid Dust Formation: Handle the solid material carefully to avoid the formation of dust and

aerosols.[6][7]

e Personal Hygiene: Wash hands thoroughly after handling the chemical.[7][9] Do not eat,

drink, or smoke in the laboratory area.[3][7][9]

» Container Management: Keep the container tightly closed when not in use.[2][7]

e Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents, acids, and acid chlorides.[7][9][11]

Emergency Procedures

In Case of Exposure:
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Exposure Route First-Aid Measures

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.
Seek immediate medical attention.[6][8][10]

Wash off immediately with plenty of soap and
water while removing all contaminated clothing
and shoes.[2][6][10] Seek medical attention if

Skin Contact

irritation persists.

Move the individual to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation
artificial respiration. Seek immediate medical
attention.[2][6][10]
Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards.
Ingestion Never give anything by mouth to an

unconscious person. Call a doctor or Poison
Control Center immediately.[6][9]

In Case of a Spill:

» Evacuate personnel from the immediate area.

o Wear appropriate PPE, including respiratory protection.
e Avoid generating dust.

o For dry spills, carefully sweep up the material and place it into a suitable, labeled container
for disposal.[8][9][11]

o For wet spills, absorb with an inert material and place in a labeled container for disposal.
e Wash the spill area thoroughly with soap and water.

e Prevent runoff from entering drains.[11]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.echemi.com/sds/2-bromo-4-fluoro-6-nitroaniline-pd180521117335.html
https://pim-resources.coleparmer.com/sds/67997.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0219809&productDescription=2-BRMO-6-CHLRO-4-NTROAN+97+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-bromo-6-nitroaniline-pd180727133660.html
https://www.echemi.com/sds/2-bromo-4-fluoro-6-nitroaniline-pd180521117335.html
https://www.fishersci.com/store/msds?partNumber=AAL0219809&productDescription=2-BRMO-6-CHLRO-4-NTROAN+97+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-bromo-6-nitroaniline-pd180727133660.html
https://www.echemi.com/sds/2-bromo-4-fluoro-6-nitroaniline-pd180521117335.html
https://www.fishersci.com/store/msds?partNumber=AAL0219809&productDescription=2-BRMO-6-CHLRO-4-NTROAN+97+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-bromo-4-fluoro-6-nitroaniline-pd180521117335.html
https://www.fishersci.com/store/msds?partNumber=AAB2546814&productDescription=4-BROMO-2-NITROANILINE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/67997.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2546814&productDescription=4-BROMO-2-NITROANILINE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR4613.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR4613.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Proper disposal of 2-Bromo-6-nitroaniline and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of this chemical to a hazardous or special waste collection point.
[3][7][11] Do not mix with other waste.[3]

o Contaminated Packaging: Dispose of the container to a hazardous or special waste
collection point.[7] Handle uncleaned containers as you would the product itself.[3][7]

¢ Regulations: All disposal practices must be in accordance with local, state, and federal
regulations. Consult with your institution's environmental health and safety (EHS) department
for specific guidance.

Experimental Workflow
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Safe Handling Workflow for 2-Bromo-6-nitroaniline
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Caption: Workflow for the safe handling of 2-Bromo-6-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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